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Compound of Interest

Compound Name: JNJ-64264681

Cat. No.: B15577197

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling of INJ-64264681, a Potent Bruton's Tyrosine Kinase (BTK) Inhibitor.

JNJ-64264681 is an orally active, irreversible covalent inhibitor of Bruton's tyrosine kinase
(BTK), a key enzyme in B-cell receptor signaling pathways. Its potency and targeted
mechanism make it a valuable tool in cancer and autoimmune disease research. As with any
potent, biologically active compound, adherence to strict safety protocols is paramount to
protect laboratory personnel from potential exposure and to ensure the integrity of experimental
work. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, based on best practices for handling potent pharmaceutical
compounds and data from similar BTK inhibitors.

Personal Protective Equipment (PPE): A Multi-
Faceted Approach to Safety

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for various laboratory activities involving
JNJ-64264681.
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Activity

Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Primary Engineering Control: Certified
Chemical Fume Hood or Powder Containment
Hood.- Gloves: Double-gloving with nitrile
gloves is mandatory. Change gloves
immediately if contaminated.- Eye Protection:
Chemical splash goggles providing a complete
seal around the eyes.- Respiratory Protection: A
NIOSH-approved N95 or higher-rated respirator
is required to prevent inhalation of fine
powders.- Lab Coat: A dedicated, disposable,

solid-front lab coat.

Solution Preparation and Handling

- Primary Engineering Control: Certified
Chemical Fume Hood.- Gloves: Double-gloving
with nitrile gloves.- Eye Protection: Chemical
splash goggles. A face shield is recommended
for larger volumes or when there is a significant
splash risk.- Lab Coat: A dedicated, disposable,

solid-front lab coat.

In Vitro / In Vivo Dosing

- Primary Engineering Control: Biological Safety
Cabinet (for cell culture) or appropriate
ventilated enclosure.- Gloves: Nitrile gloves.-
Eye Protection: Safety glasses with side

shields.- Lab Coat: Standard laboratory coat.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber
gloves.- Eye Protection: Chemical splash
goggles.- Lab Coat: A dedicated, disposable,

solid-front lab coat.

Operational Plan: A Step-by-Step Guide to Safe

Handling

A systematic approach is crucial for minimizing risk when working with INJ-64264681. The

following procedural guidance outlines the key phases of handling.
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Designated Area: All handling of solid JNJ-64264681 and concentrated solutions must occur
in a designated and restricted area, such as a certified chemical fume hood, a glove box, or
an isolator to ensure containment.

Decontamination Supplies: Ensure that a decontamination solution is readily available in the
work area. Based on stability studies of similar covalent BTK inhibitors like ibrutinib, which
show degradation under acidic and alkaline conditions, a freshly prepared 10% sodium
hypochlorite (bleach) solution followed by a neutralizing agent like 1% sodium thiosulfate
solution is a reasonable choice for decontamination.

Waste Containers: Prepare clearly labeled, sealed waste containers for all types of waste
that will be generated (solid, liquid, sharps). These should be designated as "Cytotoxic
Waste."

Weighing and Aliquoting: Whenever possible, use a closed system for weighing and
transferring the compound. If handling the powder directly, use techniques that minimize dust
generation, such as gentle scooping.

Solution Preparation: When dissolving the compound, add the solvent (e.g., DMSO) to the
solid slowly to avoid splashing. Keep containers covered as much as possible.

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the
handling process with the prepared decontamination solution.

PPE Removal: Remove PPE in a designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and
water after removing PPE.

Disposal Plan: Managing JNJ-64264681 Waste

All waste generated from handling JNJ-64264681 should be treated as cytotoxic waste and
disposed of in accordance with institutional and local environmental regulations.

» Solid Waste: This includes contaminated gloves, disposable lab coats, bench paper, and any
other solid materials that have come into contact with the compound.
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o Procedure: Place all solid waste into a designated, leak-proof, and clearly labeled
"Cytotoxic Waste" container with a purple bag liner.

e Liquid Waste: This includes unused solutions of INJ-64264681 and contaminated solvents.

o Procedure: Collect all liquid waste in a compatible, sealed, and clearly labeled "Cytotoxic
Liguid Waste" container. Do not mix with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety office.

o Sharps Waste: This includes needles, syringes, and any other sharp objects contaminated
with INJ-64264681.

o Procedure: Dispose of all sharps waste immediately into a designated, puncture-resistant,
and clearly labeled "Cytotoxic Sharps" container.

Spill and Emergency Procedures
In the event of a spill, prompt and appropriate action is critical to mitigate exposure.
e Small Spills (less than 5 mL or 5 g):

o Alert personnel in the immediate area.

o Wearing the appropriate PPE (double gloves, lab coat, eye protection, and respirator for
powders), cover the spill with absorbent material from a chemical spill kit.

o Work from the outside of the spill inwards to clean the area.

o Decontaminate the area with a 10% bleach solution, followed by a 1% sodium thiosulfate
solution.

o Place all contaminated materials into the cytotoxic waste container.
o Large Spills (greater than 5 mL or 5 g):
o Evacuate the area immediately.

o Alert others and prevent entry into the contaminated area.
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o Contact your institution's Environmental Health and Safety (EHS) department for
assistance with cleanup.

In case of personal exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes.

e Eye Contact: Flush eyes with a gentle, steady stream of water for at least 15 minutes,
holding the eyelids open.

 Inhalation: Move to fresh air immediately.
Seek immediate medical attention after any exposure.
Caption: Workflow for the safe handling of INJ-64264681.

By implementing these safety protocols, researchers can handle JINJ-64264681 with
confidence, minimizing personal risk and ensuring a safe and productive laboratory
environment. Always consult your institution's specific safety guidelines and the most current
Safety Data Sheet for any chemical before beginning work.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
JNJ-64264681]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577197#personal-protective-equipment-for-
handling-jnj-64264681]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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